Cas no 1314518-45-0 (4H-1-Benzopyran-2-carbothioic acid, 4-oxo-, S-2-benzothiazolyl ester)

• Product Name: 4H-1-Benzopyran-2-carbothioic acid, 4-oxo-, S-2-benzothiazolyl ester
• CAS No: 1314518-45-0
• MF: C₁₇H₉NO₃S₂
• MW: 339.388261556625
• CID: 6639262
• Update Time: 2024-01-15

4H-1-Benzopyran-2-carbothioic acid, 4-oxo-, S-2-benzothiazolyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-2-carbothioic acid, 4-oxo-, S-2-benzothiazolyl ester

• Inchi： 1S/C17H9NO3S2/c19-12-9-14(21-13-7-3-1-5-10(12)13)16(20)23-17-18-11-6-2-4-8-15(11)22-17/h1-9H
• InChI Key： FJRIRZXCUWRAGP-UHFFFAOYSA-N
• SMILES： C1(C(SC2=NC3=CC=CC=C3S2)=O)OC2=CC=CC=C2C(=O)C=1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 517.6±60.0 °C(Predicted)
• pka: -1.43±0.10(Predicted)